2-Isopropyl-6-methyl-4-pyrimidone

Specification

• Description: 2-Isopropyl-6-methyl-4-pyrimidinol is a pyrimidine compound. It is reported as an major metabolite of pesticide diazinon., It has been identified as urinary metabolite in the general population exposed to organophosphorus compounds (insecticides, flame retardants and plasticizers) and moth repellents used in Japanese households. Photocatalytic oxidation of 2-isopropyl-6-methyl-4-pyrimidinol has been reported.; 2-isopropyl-6-methyl-4-pyrimidinone is a pyrimidone that is pyrimidin-4(1H)-one substituted by a methyl group at position 6 and an isopropyl group at position 2. It is a metabolite of diazinon. It has a role as a marine xenobiotic metabolite. It is a tautomer of a 2-isopropyl-6-methylpyrimidin-4-ol.; 2-Isopropyl-6-methyl-4-pyrimidone is a natural product found in Cichorium endivia, Cichorium pumilum, and Cichorium glandulosum with data available.
• CAS No.: 2814-20-2
• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 4-methyl-2-propan-2-yl-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C8H12N2O/c1-5(2)8-9-6(3)4-7(11)10-8/h4-5H,1-3H3,(H,9,10,11)
• Standard InChI Key: AJPIUNPJBFBUKK-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=O)N=C(N1)C(C)C
• SMILES: CC1=CC(=O)NC(=N1)C(C)C
• Canonical SMILES: CC1=CC(=O)N=C(N1)C(C)C